Cas no 1042511-49-8 (4-Chloro-2-ethyl-5-phenylthieno[2,3-d]pyrimidine)

• Product Name: 4-Chloro-2-ethyl-5-phenylthieno[2,3-d]pyrimidine
• CAS No: 1042511-49-8
• MF: C₁₄H₁₁ClN₂S
• MW: 274.768540620804
• CID: 2952684
• PubChem ID: 29270052
• Update Time: 2025-08-01

4-Chloro-2-ethyl-5-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-氯-2-乙基-5-苯基噻吩并[2,3-D]嘧啶
• 4-chloro-2-ethyl-5-phenylthieno[2,3-d]pyrimidine
• SCHEMBL2369123
• 1042511-49-8
• AKOS005855694
• 4-Chloro-2-ethyl-5-phenylthieno[2,3-d]pyrimidine

• Inchi： 1S/C14H11ClN2S/c1-2-11-16-13(15)12-10(8-18-14(12)17-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： CTCFWTBVTQNZAW-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CC)=N1)SC=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.0331472Da
• Monoisotopic Mass: 274.0331472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 54